Cas no 23097-98-5 (3-Heptyne,5,5-dimethyl-)

• Product Name: 3-Heptyne,5,5-dimethyl-
• CAS No: 23097-98-5
• MF: C₉H₁₆
• MW: 124.223342895508
• CID: 257842
• PubChem ID: 31643
• Update Time: 2025-04-19

3-Heptyne,5,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Heptyne,5,5-dimethyl-
• 5,5-dimethylhept-3-yne
• 5,5-Dimethyl-3-heptyne
• DTXSID00177665
• 23097-98-5

• Inchi： 1S/C9H16/c1-5-7-8-9(3,4)6-2/h5-6H2,1-4H3
• InChI Key： YVYHUBIXJLIYRU-UHFFFAOYSA-N
• SMILES： C(C#CCC)(C)(C)CC

Computed Properties

• Exact Mass: 124.12528
• Monoisotopic Mass: 124.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.7734 (estimate)
• Melting Point: -49.99°C (estimate)
• Boiling Point: 151.06°C (estimate)
• Refractive Index: 1.4124 (estimate)
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Acetylenes Acyclic acetylenes